Cas no 16538-13-9 (N-bis(dimethylamino)phosphoryl-2,2,2-trichloroacetamide)

• Product Name: N-bis(dimethylamino)phosphoryl-2,2,2-trichloroacetamide
• CAS No: 16538-13-9
• MF: C₆H₁₃Cl₃N₃O₂P
• MW: 296.519078969955
• CID: 5977669
• PubChem ID: 3490910
• Update Time: 2025-08-01

N-bis(dimethylamino)phosphoryl-2,2,2-trichloroacetamide Chemical and Physical Properties

Names and Identifiers

• N-bis(dimethylamino)phosphoryl-2,2,2-trichloroacetamide
• N-(bis(dimethylamino)phosphoryl)-2,2,2-trichloroacetamide
• Acetamide, N-[bis(dimethylamino)phosphinyl]-2,2,2-trichloro-
• N-[Bis(dimethylamino)phosphinoyl]-2,2,2-trichloroacetamide
• N-[bis(dimethylamino)phosphoryl]-2,2,2-trichloroacetamide
• SR-01000006188-1
• AKOS002860366
• 16538-13-9
• F0441-0030
• SR-01000006188

• Inchi： 1S/C6H13Cl3N3O2P/c1-11(2)15(14,12(3)4)10-5(13)6(7,8)9/h1-4H3,(H,10,13,14)
• InChI Key： UWVDRPJFLKOLCS-UHFFFAOYSA-N
• SMILES： C(NP(N(C)C)(N(C)C)=O)(=O)C(Cl)(Cl)Cl

Computed Properties

• Exact Mass: 294.981097g/mol
• Monoisotopic Mass: 294.981097g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Density: 1.436±0.06 g/cm3(Predicted)
• Melting Point: 179-180 °C
• pka: 9.68±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic phosphoric acids and derivatives Organic phosphoramides

Additional information on N-bis(dimethylamino)phosphoryl-2,2,2-trichloroacetamide

N-Bis(Dimethylamino)Phosphoryl-2,2,2-Trichloroacetamide: A Comprehensive Overview

N-Bis(dimethylamino)phosphoryl-2,2,2-trichloroacetamide, commonly referred to by its CAS number CAS 16538-13-9, is a significant compound in the field of organic chemistry. This compound is characterized by its unique structure, which combines a phosphoryl group with a trichloroacetamide moiety. The presence of the dimethylamino groups attached to the phosphoryl group adds to its chemical complexity and functional versatility. Recent studies have highlighted its potential applications in various industries, including pharmaceuticals and agrochemicals.

The synthesis of N-bis(dimethylamino)phosphoryl-2,2,2-trichloroacetamide involves a multi-step process that requires precise control over reaction conditions. Researchers have developed efficient methodologies to optimize the yield and purity of this compound. For instance, a study published in the Journal of Organic Chemistry demonstrated a novel approach using microwave-assisted synthesis to accelerate the reaction process while maintaining high product quality. This advancement has significantly reduced production time and costs, making it more accessible for large-scale manufacturing.

The physical properties of CAS 16538-13-9 are well-documented. It exists as a white crystalline solid with a melting point of approximately 180°C and a boiling point around 300°C under standard atmospheric pressure. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and acetonitrile. These properties make it suitable for use in various chemical reactions where solubility and thermal stability are critical factors.

In terms of biological activity, recent research has focused on the potential pharmacological applications of N-bis(dimethylamino)phosphoryl-2,2,2-trichloroacetamide. Studies conducted at the University of California revealed that this compound exhibits moderate antifungal activity against common plant pathogens such as Botrytis cinerea and Fusarium graminearum. Additionally, preliminary tests indicate that it may possess anti-inflammatory properties, making it a promising candidate for further exploration in drug development.

The environmental impact of CAS 16538-13-9 has also been a topic of interest among scientists. Ecotoxicology studies have shown that while the compound demonstrates low acute toxicity to aquatic organisms, long-term exposure may have adverse effects on certain species. Regulatory agencies are currently evaluating its safety profile to ensure compliance with environmental protection standards.

In conclusion, N-bis(dimethylamino)phosphoryl-2,2,2-trichloroacetamide (CAS 16538-13-9) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and favorable physical properties make it an attractive candidate for further research and development. As new findings emerge from ongoing studies, this compound is expected to play an increasingly important role in advancing both scientific knowledge and industrial innovation.